Cas no 2228088-26-2 (2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid
• CAS No: 2228088-26-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6073836
• PubChem ID: 165682876
• Update Time: 2025-06-10

2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid
• 2228088-26-2
• EN300-1754226

• Inchi： 1S/C11H16N2O3/c12-9(11(15)16)10(14)8-5-6-3-1-2-4-7(6)13-8/h5,9-10,13-14H,1-4,12H2,(H,15,16)
• InChI Key： DWGYVVUBSABLGK-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 99.3Ų

Additional information on 2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid (CAS No. 2228088-26-2)

2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid, identified by its CAS number 2228088-26-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework combining an amino acid-like moiety with a tetrahydroindole ring, has garnered attention for its potential biological activities and synthetic utility. The presence of both hydroxyl and amino functional groups, along with the indole derivative, suggests a rich chemical diversity that may be leveraged in drug discovery and development.

The structural motif of 2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid positions it as a candidate for further exploration in medicinal chemistry. The tetrahydroindole scaffold is well-documented for its role in various bioactive molecules, including serotonin receptor modulators and antitumor agents. By integrating this scaffold with a proline-like backbone (as indicated by the 3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propionic acid structure), the compound may exhibit novel pharmacological profiles. This combination of features makes it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enhanced the ability to predict the biological activity of such compounds. The tetrahydroindole moiety is particularly noteworthy, as it is frequently found in natural products and pharmacologically active molecules. Studies have shown that modifications at the 2-position of the indole ring can significantly alter binding affinity to target proteins. In the context of CAS No. 2228088-26-2, the substitution pattern may influence interactions with enzymes or receptors relevant to therapeutic intervention.

One area of active research involves the synthesis of derivatives of tetrahydroindole compounds for their potential as scaffolds in drug design. The hydroxyl group at the 3-position provides a site for further functionalization, allowing chemists to explore modifications that could enhance bioavailability or target specificity. For instance, derivatization might involve esterification or amidation to improve solubility or metabolic stability. Such modifications are critical in optimizing lead compounds for clinical development.

The pharmaceutical industry has increasingly focused on identifying small molecules that can modulate key biological pathways involved in diseases such as cancer, neurodegeneration, and inflammation. The structural features of 2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid suggest potential applications in these areas. For example, tetrahydroindole derivatives have been investigated for their effects on serotonin receptor subtypes (e.g., 5-HT1A), which are implicated in mood regulation and cognitive function. Additionally, similar structures have shown promise in inhibiting kinases or other enzymes overexpressed in tumor cells.

In vitro studies have begun to explore the biochemical properties of CAS No. 2228088-26-2. Initial assays may focus on assessing interactions with enzymes such as cytochrome P450 monooxygenases or glucuronidating enzymes, which are critical in drug metabolism. Furthermore, cell-based assays could evaluate cytotoxicity or pro-apoptotic effects in relevant cancer cell lines. These experiments would provide valuable insights into the compound’s pharmacokinetic behavior and potential therapeutic window.

The synthesis of 2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The tetrahydroindole ring requires careful construction to ensure regioselectivity and yield optimization. Common strategies include cyclization reactions from appropriately substituted precursors or reductive amination to introduce the indole moiety. The hydroxyl and amino groups also necessitate protection-deprotection strategies to prevent unwanted side reactions during multi-step syntheses.

Advances in green chemistry have encouraged the development of sustainable synthetic routes for complex molecules like CAS No. 2228088-26-2. Catalytic methods and solvent-free reactions can reduce waste and improve efficiency while maintaining high yields. Additionally, biocatalytic approaches using engineered enzymes may offer an alternative to traditional chemical transformations by providing higher selectivity under milder conditions.

The potential therapeutic applications of tetrahydroindole derivatives extend beyond oncology and central nervous system disorders. Research has also explored their role in modulating immune responses or addressing metabolic diseases such as diabetes mellitus. The hydroxyl group at position 3 provides a versatile handle for further derivatization aimed at targeting specific disease pathways while maintaining overall structural integrity.

In conclusion,CAS No. 2228088-26-2, corresponding to 2-amino-3-hydroxy-3-(4,5,6,7-tetrahydro-1H-indol -2 -yl)propanoic acid, represents an intriguing compound with broad pharmaceutical implications. Its unique structural composition—combining an amino acid scaffold with a tetrahydroindole moiety—positions it as a valuable scaffold for drug discovery efforts aimed at modulating key biological processes involved in human health and disease.